Cas no 1431368-48-7 (GSK-LSD1 2HCl)

• Product Name: GSK-LSD1 2HCl
• CAS No: 1431368-48-7
• MF: C₁₄H₂₀N₂
• MW: 0
• MDL: MFCD30541389
• CID: 3164674
• PubChem ID: 71522234
• Update Time: 2025-05-24

GSK-LSD1 2HCl Chemical and Physical Properties

Names and Identifiers

• GSK-LSD1 2HCl
• US9487512, 3
• 1431368-48-7(free base)
• N-((1R,2S)-2-phenylcyclopropyl)piperidin-4-amine
• CHEMBL4301645
• N-[(1r,2s)-2-phenylcyclopropyl]-4-piperidinamine
• Q27077926
• GSK-LSD-1
• CS-0019691
• 1431368-48-7
• SCHEMBL14880683
• 1431367-51-9
• GSK-LSD1, >=98% (HPLC)
• HY-100546
• GSK-LSD1
• N-[(1R,2S)-2-phenylcyclopropyl]piperidin-4-amine
• AKOS030573682
• NCGC00356416-07
• GTPL8241
• BDBM256459
• GSK-LSD1?

• MDL： MFCD30541389
• Inchi：
• InChI Key：
• SMILES： N1CCC(CC1)N[C@H]2[C@H](C3=CC=CC=C3)C2

Computed Properties

• Exact Mass: 216.162648646g/mol
• Monoisotopic Mass: 216.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Solubility: H2O: soluble20mg/mL, clear

Additional information on GSK-LSD1 2HCl

Recent Advances in GSK-LSD1 2HCl (1431368-48-7) Research: A Comprehensive Analysis

In recent years, the compound GSK-LSD1 2HCl (CAS: 1431368-48-7) has emerged as a promising therapeutic agent in the field of chemical biology and medicine. This small molecule inhibitor, targeting lysine-specific demethylase 1 (LSD1), has garnered significant attention due to its potential applications in oncology and epigenetic regulation. The following research brief synthesizes the latest findings on GSK-LSD1 2HCl, focusing on its mechanism of action, preclinical and clinical efficacy, and future directions in drug development.

LSD1, a key epigenetic modifier, plays a crucial role in gene expression regulation by demethylating histone H3 at lysine 4 (H3K4) and lysine 9 (H3K9). Dysregulation of LSD1 has been implicated in various cancers, including acute myeloid leukemia (AML), small cell lung cancer (SCLC), and prostate cancer. GSK-LSD1 2HCl, a potent and selective inhibitor of LSD1, has demonstrated the ability to reverse aberrant epigenetic modifications, thereby restoring normal gene expression patterns and inhibiting tumor growth. Recent studies have highlighted its efficacy in combination therapies, particularly with all-trans retinoic acid (ATRA) in AML models.

Preclinical studies have shown that GSK-LSD1 2HCl exhibits robust inhibitory activity against LSD1, with an IC50 value in the low nanomolar range. In vivo experiments using xenograft models have further validated its antitumor effects, showing significant reductions in tumor volume and improved survival rates. Notably, the compound's pharmacokinetic profile, including its oral bioavailability and tissue distribution, supports its potential as a viable therapeutic option. Researchers have also explored its synergistic effects with other epigenetic drugs, such as HDAC inhibitors, opening new avenues for combination therapy.

Clinical trials involving GSK-LSD1 2HCl are currently underway, with preliminary data indicating favorable safety and tolerability profiles. Phase I studies have reported manageable adverse effects, including fatigue and gastrointestinal disturbances, while early signs of efficacy have been observed in patients with relapsed or refractory AML. These findings underscore the compound's potential as a first-in-class LSD1 inhibitor for hematologic malignancies. Ongoing research aims to identify biomarkers for patient stratification and to optimize dosing regimens for enhanced therapeutic outcomes.

Beyond oncology, GSK-LSD1 2HCl is being investigated for its role in other diseases characterized by epigenetic dysregulation, such as neurodegenerative disorders and inflammatory conditions. Recent studies suggest that LSD1 inhibition may modulate immune responses and neuronal plasticity, offering novel therapeutic strategies for conditions like Alzheimer's disease and multiple sclerosis. However, challenges remain in achieving selective targeting and minimizing off-target effects, necessitating further refinement of the compound's chemical structure and delivery mechanisms.

In conclusion, GSK-LSD1 2HCl (1431368-48-7) represents a groundbreaking advancement in epigenetic therapy, with promising applications in cancer and beyond. Its ability to precisely modulate gene expression through LSD1 inhibition positions it as a valuable tool for both basic research and clinical translation. Future studies should focus on elucidating its long-term safety profile, exploring additional combinatorial approaches, and expanding its therapeutic indications. As the field of epigenetic medicine continues to evolve, GSK-LSD1 2HCl stands at the forefront of innovative drug development, offering hope for patients with previously untreatable conditions.